Exo-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl acetate

• CAS No.: 125-12-2
• Product Name: Exo-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl acetate
• Molecular Formula: C12H20O2
• Molecular Weight: 196.29 g/mol
• IUPAC Name: [(1S)-1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl] acetate
• Standard InChI: InChI=1S/C12H20O2/c1-8(13)14-10-7-9-5-6-12(10,4)11(9,2)3/h9-10H,5-7H2,1-4H3/t9?,10?,12-/m1/s1
• Standard InChIKey: KGEKLUUHTZCSIP-RTYFJBAXSA-N
• Isomeric SMILES: CC(=O)O[C@@H]1C[C@@H]2CC[C@@]1(C2(C)C)C
• SMILES: CC(=O)OC1CC2CCC1(C2(C)C)C
• Canonical SMILES: CC(=O)OC1CC2CCC1(C2(C)C)C
• Boiling Point: 221.0 °C; 220-224 °C
• Colorform: Colorless to very pale straw-colored liquid
• Density: 0.978 at °C; 0.981-0.985; 0.979-0.984; 0.981-0.987
• Flash Point: 190 °F (88 °C) /closed cup/
• Melting Point: 29.0 °C
• Physical Description: Liquid; Colourless liquid, semicrystaline mass to white crystaline solid; Sweet herbaceous, piney aroma; Colourless to very pale straw coloured liquid; Camphoraceous, piney, balsamic aroma; Colourless solid; Sweet herbaceous odou
• Description: (1S,2R,4S)-(-)-Bornyl acetate is a monoterpenoid.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: In water 9.721 mg/L at 25 °C (est); Insoluble in water; Soluble in most fixed oils and in mineral oil; Soluble in alcohol, fixed oils; slightly soluble in propylene glycol; In 70% alcohol, 1:3; slightly soluble in propylene glycol; insoluble in glycerin; Slightly soluble in water; Insoluble in glycerin, propylene glycol; Soluble (in ethanol); Soluble in most fixed oils; Slightly soluble in propylene glycol; Insoluble in water, glycerin; Practically insoluble to insoluble in wate
• Synonyms: isobornyl acetate; pichtosin
• Vapor Pressure: 0.23 mmHg; 0.107 mm Hg at 25 °C (est)
• PubChem Compound: 12097317
• Last Modified: Dec 23 2021